Ti6 Al4 V (Al, V), BCR(R) certified Reference Material, disc

• InChI: InChI=1S/Al.Ti.V
• InChI Key: GDAKJZDZIXHMSC-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Ti].[V]
• Molecular Formula: AlTiV
• Molecular Weight: 125.790 g/mol
• CAS No.: 12743-70-3

Description

The compound Ti6 Al4 V (Al, V), BCR® certified Reference Material, disc is a titanium-aluminum-vanadium alloy. This specific alloy is known for its high strength, low weight, and excellent corrosion resistance. It is widely used in various industries, including aerospace, medical, and automotive, due to its superior mechanical properties and biocompatibility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of Ti6 Al4 V involves the melting of titanium with aluminum and vanadium. The process typically uses a vacuum arc remelting (VAR) method to ensure high purity and homogeneity. The reaction conditions include high temperatures and a controlled atmosphere to prevent contamination .

Industrial Production Methods

In industrial settings, the alloy is produced using methods such as electron beam melting (EBM) and plasma arc melting (PAM). These methods allow for the production of large quantities of the alloy with consistent quality. The alloy is then formed into discs or other shapes through processes like forging and rolling .

Chemical Reactions Analysis

Types of Reactions

Ti6 Al4 V undergoes various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions

Oxidation: The alloy can oxidize when exposed to high temperatures in the presence of oxygen, forming a protective oxide layer.

Reduction: Reduction reactions typically involve hydrogen or other reducing agents to remove oxygen from the alloy.

Substitution: Substitution reactions can occur with other metals or non-metals, altering the alloy’s properties.

Major Products Formed

The major products formed from these reactions include titanium dioxide (from oxidation) and various intermetallic compounds (from substitution reactions) .

Scientific Research Applications

Ti6 Al4 V is extensively used in scientific research due to its unique properties.

Chemistry: It serves as a reference material for calibrating instruments and validating analytical methods.

Biology and Medicine: The alloy is used in biomedical implants, such as joint replacements and dental implants, due to its biocompatibility and strength.

Industry: In the aerospace industry, it is used in the manufacturing of aircraft components. .

Mechanism of Action

The mechanism by which Ti6 Al4 V exerts its effects is primarily through its structural integrity and resistance to corrosion. The molecular targets include the formation of a stable oxide layer that protects the underlying metal from further oxidation. The pathways involved are related to the alloy’s interaction with environmental factors, such as oxygen and moisture .

Comparison with Similar Compounds

Similar Compounds

Ti5 Al2.5 Sn: Another titanium alloy with similar properties but different elemental composition.

Ti6 Al7 Nb: Contains niobium instead of vanadium, offering different mechanical properties.

Ti6 Al2 Sn4 Zr2 Mo: Includes additional elements like tin, zirconium, and molybdenum for enhanced performance.

Uniqueness

Ti6 Al4 V stands out due to its balanced combination of strength, weight, and corrosion resistance. Its widespread use in critical applications, such as aerospace and medical implants, highlights its reliability and versatility .

Biological Activity

Ti6Al4V, an alloy composed of titanium, aluminum, and vanadium, is widely recognized for its mechanical properties and biocompatibility, making it a popular choice in orthopedic and dental implants. However, its biological activity—defined as the ability to interact positively with biological systems—has been a subject of extensive research. This article delves into the biological activity of Ti6Al4V, particularly focusing on its surface modifications, bioactivity in simulated body conditions, and implications for clinical applications.

Overview of Ti6Al4V

Ti6Al4V is categorized as a bioinert material; it does not actively promote bone growth or integrate with surrounding tissues without modification. The presence of aluminum (Al) and vanadium (V) raises concerns regarding cytotoxicity and long-term biocompatibility. Studies have shown that while Ti6Al4V exhibits good mechanical properties, its biological activity can be enhanced through surface modifications or by incorporating bioactive coatings.

Surface Modifications for Enhanced Biological Activity

1. Bioactive Coatings:
Research has demonstrated that applying bioactive coatings can significantly enhance the biological activity of Ti6Al4V. For instance, grafting alkaline phosphatase (ALP) onto the alloy's surface has shown to maintain enzyme activity while promoting biomineralization. This modification facilitates the formation of a hydroxyapatite layer, which is crucial for osteointegration .

2. Microgroove Structures:
The introduction of microgroove structures on the surface of Ti6Al4V has been linked to improved cell adhesion and proliferation. A study reported that titanium samples with microgrooves exhibited a cell viability rate of 84.3%, indicating enhanced biological performance compared to untreated surfaces . The grooves facilitate cellular signaling pathways that promote osteogenic differentiation.

Bioactivity in Simulated Body Conditions

Research utilizing simulated body fluids (SBF) has provided insights into the bioactivity of Ti6Al4V. In one study, samples immersed in SBF formed calcium phosphate crystals within two days, indicative of high bioactivity. The morphology of these crystals varied based on the immersion solution, suggesting that environmental factors play a significant role in bioactivity outcomes .

Case Study 1: Cytotoxicity Assessment

A comprehensive cytotoxicity assessment was performed using human fibroblasts and osteoblasts exposed to metal debris from Ti6Al4V implants. Results indicated that cell survival rates dropped below 70% when exposed to high concentrations of metal particles, highlighting potential cytotoxic effects associated with prolonged implantation .

Case Study 2: Comparative Analysis with Other Alloys

A comparative study between Ti6Al4V and a novel titanium alloy (Ti-B12) revealed that while both materials exhibited similar mechanical properties, Ti-B12 showed superior osteoblast adhesion and alkaline phosphatase secretion. This suggests that modifications to alloy composition can lead to improved biological activity .

Data Tables

Study	Modification	Bioactivity Findings	Cytotoxicity
	ALP Grafting	Enhanced biomineralization	Low cytotoxicity
	Microgrooves	Increased cell viability	Moderate cytotoxicity
	Alloy Comparison	Superior osteoblast activity	Low cytotoxicity
	Metal Debris Study	Cell survival <70% under high exposure	High cytotoxicity

Customer Q & A

Q1: How does the surface treatment of Ti6Al4V affect its properties in a biological environment?

A1: Surface treatments can significantly alter the biocompatibility and corrosion resistance of Ti6Al4V. For instance, micro-arc oxidation (MAO), a technique that forms a porous oxide layer on the metal surface, can be used to incorporate calcium and phosphate ions into the Ti6Al4V surface []. This facilitates the formation of hydroxyapatite (HA) during hydrothermal treatment, a process known to enhance bone bonding.

Q2: What are the potential advantages of using CNC machining in the fabrication of Ti6Al4V implants?

A2: Computer Numerical Control (CNC) machining allows for the precise fabrication of complex geometries in Ti6Al4V, which is crucial in the development of custom-fit medical implants like femoral stems and dental implants []. This level of precision can lead to improved implant fit, potentially reducing complications associated with ill-fitting implants and improving patient outcomes.

Q3: Are there any ongoing research efforts focused on optimizing Ti6Al4V for specific patient populations?

A3: Yes, research is ongoing to adapt implant designs, including those made from Ti6Al4V, to specific populations. For example, studies highlight the anatomical variations in the femoral canal among different ethnicities, emphasizing the need for custom-designed femoral stems tailored to the Indian population []. This approach aims to improve implant fit and reduce complications.